Cas no 2138157-26-1 (2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole)
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole
- EN300-801990
- 2138157-26-1
-
- Inchi: 1S/C12H12N2/c1-4-12-13-10-7-5-6-8-11(10)14(12)9(2)3/h1,5-9H,2-3H3
- InChI Key: RYZVSEMCUUCBAV-UHFFFAOYSA-N
- SMILES: N1(C(C#C)=NC2C=CC=CC1=2)C(C)C
Computed Properties
- Exact Mass: 184.100048391g/mol
- Monoisotopic Mass: 184.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.8Ų
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-801990-1.0g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 1.0g |
$2578.0 | 2024-05-21 | |
| Enamine | EN300-801990-0.05g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 0.05g |
$2166.0 | 2024-05-21 | |
| Enamine | EN300-801990-0.1g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 0.1g |
$2268.0 | 2024-05-21 | |
| Enamine | EN300-801990-0.25g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 0.25g |
$2372.0 | 2024-05-21 | |
| Enamine | EN300-801990-0.5g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 0.5g |
$2475.0 | 2024-05-21 | |
| Enamine | EN300-801990-2.5g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 2.5g |
$5055.0 | 2024-05-21 | |
| Enamine | EN300-801990-5.0g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 5.0g |
$7479.0 | 2024-05-21 | |
| Enamine | EN300-801990-10.0g |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole |
2138157-26-1 | 95% | 10.0g |
$11090.0 | 2024-05-21 |
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole
Introduction to 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole (CAS No. 2138157-26-1) in Modern Chemical and Pharmaceutical Research
2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole, identified by the chemical identifier CAS No. 2138157-26-1, is a specialized heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the benzodiazole family, a class of molecules widely studied for their pharmacological effects, particularly in the context of central nervous system modulation. The presence of an ethynyl group at the 2-position and an isopropyl substituent at the 1-position introduces distinct reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.
The benzodiazole core is renowned for its role in the development of anxiolytics, sedatives, and anticonvulsants, largely due to its ability to interact with the gamma-aminobutyric acid (GABA) receptor system. However, modifications to this core structure can lead to compounds with altered pharmacokinetic profiles and novel biological activities. The specific substitution pattern in 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole suggests potential interactions beyond traditional GABAergic mechanisms, which has spurred interest in its exploration as a lead compound for drug discovery.
In recent years, there has been a surge in research focused on developing small-molecule modulators that can selectively target specific neurological pathways without the side effects associated with classical benzodiazepines. The ethynyl group in 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole provides a site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the synthesis of derivatives with tailored properties. These reactions are particularly useful in constructing biaryl structures, which are prevalent in bioactive molecules.
One of the most compelling aspects of this compound is its potential as a precursor for next-generation therapeutics. For instance, researchers have explored its utility in generating compounds that exhibit neuroprotective or anti-inflammatory effects. Preliminary studies suggest that derivatives of 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole may interact with receptors involved in neuroinflammation, such as microglial receptors, offering a promising avenue for treating neurological disorders like Alzheimer's disease or multiple sclerosis. The propan-2-yl group enhances lipophilicity, which can improve blood-brain barrier penetration—a critical factor for central nervous system drugs.
The pharmaceutical industry has increasingly adopted computational methods to predict the biological activity of novel compounds before synthesizing them. Virtual screening techniques have been applied to 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole to identify potential binding interactions with target proteins. These simulations have highlighted its potential as an allosteric modulator of ion channels and G protein-coupled receptors (GPCRs), which are key targets in drug development. Such insights have guided experimental efforts toward optimizing potency and selectivity.
Moreover, the synthesis of 2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for preclinical studies. Techniques such as transition-metal-catalyzed coupling reactions and protecting group strategies have been crucial in constructing this molecule efficiently.
Recent advances in analytical chemistry have enabled more detailed characterization of this compound. Techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided insights into its molecular structure and dynamics. Additionally, X-ray crystallography has been used to determine the three-dimensional conformation of 2-ethynyl-1-(propan-2-yI)-1H-I ,3 -benzodiazole, which is essential for understanding how it interacts with biological targets at the atomic level.
The potential applications of CAS No. 2138157 -26 - I extend beyond traditional pharmaceuticals into agrochemicals and materials science. For example, its structural motif is reminiscent of certain plant growth regulators that modulate enzymatic pathways critical for crop development. Furthermore ,the ethynyl group serves as a handle for polymerization reactions ,suggesting utility in creating novel materials with tailored mechanical or electronic properties.
In conclusion, 2 - ethynyl - 11 -( propa n - 21 ) - I H - I ,3 - benz odia z ole ( CAS No . 2138157 -26 -I ) represents a fascinating subject of study with broad implications across multiple scientific disciplines . Its unique structural features offer opportunities f or developing innovative therapeutics targeting neurological disorders while also serving as a versatile building block f or synthetic chemistry applications . As research continues ,this compound is likely t o play an increasingly important role i n both academic research an d industrial development .
2138157-26-1 (2-ethynyl-1-(propan-2-yl)-1H-1,3-benzodiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)